Calanolide E
Calanolide E
Calanolide E2 (diastereoisomer of calanolide E1) is a member of coumarins. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
142566-61-8
VCID:
VC0188103
InChI:
InChI=1S/C22H28O6/c1-6-7-13-10-15(24)27-21-16(13)20-14(8-9-22(4,5)28-20)19(26)17(21)18(25)11(2)12(3)23/h8-9,11-13,23,26H,6-7,10H2,1-5H3
SMILES:
CCCC1CC(=O)OC2=C(C(=C3C=CC(OC3=C12)(C)C)O)C(=O)C(C)C(C)O
Molecular Formula:
C22H28O6
Molecular Weight:
388.5 g/mol
Calanolide E
CAS No.: 142566-61-8
Main Products
VCID: VC0188103
Molecular Formula: C22H28O6
Molecular Weight: 388.5 g/mol
CAS No. | 142566-61-8 |
---|---|
Product Name | Calanolide E |
Molecular Formula | C22H28O6 |
Molecular Weight | 388.5 g/mol |
IUPAC Name | 5-hydroxy-6-(3-hydroxy-2-methylbutanoyl)-2,2-dimethyl-10-propyl-9,10-dihydropyrano[2,3-f]chromen-8-one |
Standard InChI | InChI=1S/C22H28O6/c1-6-7-13-10-15(24)27-21-16(13)20-14(8-9-22(4,5)28-20)19(26)17(21)18(25)11(2)12(3)23/h8-9,11-13,23,26H,6-7,10H2,1-5H3 |
Standard InChIKey | QVXVUACNNIWBIU-UHFFFAOYSA-N |
SMILES | CCCC1CC(=O)OC2=C(C(=C3C=CC(OC3=C12)(C)C)O)C(=O)C(C)C(C)O |
Canonical SMILES | CCCC1CC(=O)OC2=C(C(=C3C=CC(OC3=C12)(C)C)O)C(=O)C(C)C(C)O |
Appearance | Yellow powder |
Description | Calanolide E2 (diastereoisomer of calanolide E1) is a member of coumarins. It has a role as a metabolite. |
Synonyms | calanolide E1 calanolide E2 |
PubChem Compound | 454259 |
Last Modified | Nov 11 2021 |
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